2-Iodobutane
Overview
Description
2-Iodobutane, also known as sec-butyl iodide, is a compound that has been extensively studied using rotational spectroscopy. The molecule has been observed in different conformations, namely gauche, anti, and gauche' species. These conformations are significant as they influence the physical and chemical properties of the molecule. The studies have focused on the rotational transitions of 2-iodobutane over a frequency range, providing detailed insights into its molecular structure and behavior .
Synthesis Analysis
While the provided papers do not detail the synthesis of 2-iodobutane, they do provide valuable information on the molecular structure through spectroscopic analysis. The synthesis of such compounds typically involves halogenation reactions, where a halogen atom is introduced into an organic compound. In the case of 2-iodobutane, an iodine atom is introduced into butane at the secondary carbon position.
Molecular Structure Analysis
The molecular structure of 2-iodobutane has been determined using rotational spectroscopy and isotopic substitution. The studies have allowed for the determination of the complete nuclear quadrupole coupling tensor of iodine for the different conformers and carbon isotopologues. This tensor provides information on the electron distribution around the iodine nucleus and how it changes with different molecular conformations and isotopic substitutions. The rotational constants, centrifugal distortion constants, quadrupole coupling constants, and nuclear spin-rotation constants were determined, contributing to a comprehensive understanding of the molecule's structure .
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
The infrared spectra of 2-iodobutane, along with its chloro and bromo analogs, have been obtained in both crystalline and glassy states. The studies have helped assign bands to possible conformational isomers, providing insights into the physical state of the molecule under different conditions. In the crystal phase, a zig-zag planar chain conformation is present, which is indicative of the molecule's solid-state structure. The rotational spectroscopy data also contribute to understanding the molecule's gas-phase behavior, which is essential for understanding its physical properties such as boiling point, vapor pressure, and solubility .
Scientific Research Applications
1. Rotational Spectroscopy
- Methods of Application : The rotational transitions belonging to 2-iodobutane have been measured over the frequency range 5.5-16.5 GHz via jet-pulsed Fourier transform microwave (FTMW) spectroscopy . Isotopic substitution of g-2-iodobutane allowed for a rs structure to be determined for the carbon backbone .
- Results or Outcomes : The complete nuclear quadrupole coupling tensor of iodine has been obtained for the gauche (g)-, anti (a)-, and gauche0 (g0)-conformers, as well as the four 13C isotopologues of the gauche species . Changes in the ¬ of the iodine nucleus, resulting from conformational and isotopic differences, were discussed .
2. Organic Synthesis and Pharmaceutical Intermediate
- Summary of Application : 2-Iodobutane is used as a solvent in organic synthesis and as a pharmaceutical intermediate .
- Methods of Application : The specific methods of application can vary widely depending on the particular synthesis or pharmaceutical process being carried out. Unfortunately, the sources did not provide specific experimental procedures or technical details .
- Results or Outcomes : The outcomes of using 2-Iodobutane in these applications would also depend on the specific synthesis or pharmaceutical process. The sources did not provide specific results or quantitative data .
3. Starch Modification
- Summary of Application : 2-Iodobutane is used in the laboratory synthesis of δ-hydroxybutyl starch, a modified form of corn starch .
- Methods of Application : The specific methods of application can vary widely depending on the particular synthesis process being carried out. Unfortunately, the source did not provide specific experimental procedures or technical details .
- Results or Outcomes : The outcomes of using 2-Iodobutane in this application would depend on the specific synthesis process. The source did not provide specific results or quantitative data .
4. Thermodynamic Studies
- Summary of Application : 2-Iodobutane is used in thermodynamic studies, particularly in the measurement of boiling points .
- Methods of Application : The specific methods of application can vary widely depending on the particular study being carried out. Unfortunately, the source did not provide specific experimental procedures or technical details .
- Results or Outcomes : The outcomes of using 2-Iodobutane in these applications would also depend on the specific study. For instance, the boiling point of 2-Iodobutane has been measured to be 390.9 K .
5. SN2 Reactions
- Summary of Application : 2-Iodobutane is used in the laboratory for SN2 reactions. This is a type of nucleophilic substitution, where a nucleophile replaces a leaving group .
- Methods of Application : The specific methods of application can vary widely depending on the particular reaction being carried out. Unfortunately, the source did not provide specific experimental procedures or technical details .
- Results or Outcomes : The outcomes of using 2-Iodobutane in this application would depend on the specific reaction. The source did not provide specific results or quantitative data .
6. Thermophysical Property Data Generation
- Summary of Application : 2-Iodobutane is used in the generation of thermophysical property data. These data are critically evaluated and used for various scientific and industrial applications .
- Methods of Application : The specific methods of application can vary widely depending on the particular study being carried out. Unfortunately, the source did not provide specific experimental procedures or technical details .
- Results or Outcomes : The outcomes of using 2-Iodobutane in these applications would also depend on the specific study. For instance, the boiling temperature of 2-Iodobutane as a function of pressure has been measured from 2.68532e-006 kPa to 4471.84 kPa .
Safety And Hazards
properties
IUPAC Name |
2-iodobutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9I/c1-3-4(2)5/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQRUSQUYPCHEKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9I |
Source
|
| Record name | 2-IODOBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3648 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40858729 |
Source
|
| Record name | 2-Iodobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40858729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2-iodobutane appears as a colorless liquid. Less dense than water. Vapors heavier than air. Used to make other chemicals and as a solvent., Colorless liquid with an ether-like odor; [Alfa Aesar MSDS] |
Source
|
| Record name | 2-IODOBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3648 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | sec-Butyl iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17224 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
17.1 [mmHg] |
Source
|
| Record name | sec-Butyl iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17224 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2-Iodobutane | |
CAS RN |
513-48-4 |
Source
|
| Record name | 2-IODOBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3648 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2-Iodobutane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=513-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | sec-Butyl iodide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000513484 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-IODOBUTANE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8422 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Butane, 2-iodo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Iodobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40858729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-iodobutane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.422 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-IODOBUTANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4302E40S4N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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